3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide

• IUPAC Name: 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H9ClN4O2/c14-9-6-15-4-3-8(9)12(19)16-7-1-2-10-11(5-7)18-13(20)17-10/h1-6H,(H,16,19)(H2,17,18,20)
• InChI Key: VPVKOXKEKUWOPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=C(C=NC=C3)Cl)NC(=O)N2
• Molecular Formula: C13H9ClN4O2
• Molecular Weight: 288.69 g/mol

Description

3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities. In

Scientific Research Applications

3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide has been studied for its potential applications in various scientific research fields. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to have anti-proliferative activity against several cancer cell lines, including breast cancer, lung cancer, and leukemia.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes involved in cell proliferation and survival, such as topoisomerase II and protein kinase C.
Biochemical and Physiological Effects:
In addition to its anti-proliferative activity, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been reported to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs. However, there are also limitations to its use, such as its low solubility in water and potential toxicity.

Future Directions

There are several future directions for research on 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide. One area of interest is in the development of new derivatives of this compound with improved solubility and potency. Another direction is in the exploration of its potential as a therapeutic agent for other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide has been reported in the literature. One method involves the reaction of 2-aminobenzimidazole with 3-chloro-4-fluoropyridine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with acetic anhydride to yield the final compound.